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Compound of Interest

Compound Name: C15H16Cl3NO2

Cat. No.: B5410255 Get Quote

Chemical Class and Properties: Methoxychlor belongs to the organochlorine family of

insecticides. It is a synthetic compound that was developed as an alternative to DDT.

Structurally, it is related to DDT but with the p-chloro substituents on the phenyl rings replaced

by methoxy groups. This structural change was intended to make the compound more

biodegradable and less persistent in the environment compared to DDT.

Historical Context and Use: Introduced in the 1940s, Methoxychlor was used to protect crops,

ornamental plants, livestock, and pets from a variety of insect pests. Its application was

widespread in agriculture and for public health purposes, such as controlling flies and

mosquitoes. However, due to its environmental persistence and adverse biological effects, its

use has been severely restricted or banned in many countries since the late 20th and early

21st centuries.

Principles of Synthesis (Non-Detailed)
The synthesis of diaryl-trichloroethane insecticides like Methoxychlor generally involves a well-

known type of organic reaction. The core chemical principle is the electrophilic aromatic

substitution reaction. Typically, this involves the condensation of an aromatic ether (like anisole)

with a chlorinated aldehyde (like chloral or chloral hydrate) in the presence of a strong acid

catalyst, such as sulfuric acid. This general reaction class is fundamental in organic chemistry

for creating carbon-carbon bonds between aromatic rings and aliphatic chains.

Environmental Fate and Health Effects
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Methoxychlor is known to be an endocrine disruptor, meaning it can interfere with the hormone

systems of animals, including humans. Its primary mechanism of concern is its estrogenic

activity, where it or its metabolites can mimic the effects of estrogen, potentially leading to

reproductive, developmental, and other health issues.

Due to its chemical stability and lipophilicity, Methoxychlor can persist in the environment,

accumulating in the fatty tissues of organisms and biomagnifying up the food chain. This

persistence and potential for long-range environmental transport are key reasons for the

regulations restricting its use.

Detection and Analysis
The detection and quantification of Methoxychlor in environmental samples (such as soil,

water, and biological tissues) are critical for monitoring and remediation efforts. The standard

analytical workflow for its detection is outlined below.

The standard approach for detecting Methoxychlor in various samples involves several key

stages: sample preparation (extraction and cleanup), instrumental analysis, and data

interpretation.

Data Presentation: Analytical Methods
Table 1: Common Analytical Techniques for Methoxychlor Detection
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Technique Detector Matrix
Typical
Detection
Limit

Reference

Gas

Chromatography

(GC)

Electron Capture

Detector (ECD)

Water, Air,

Biological

Tissues

0.001 - 0.01 µg/L

(Water)
[1][2][3]

Gas

Chromatography

(GC)

Mass

Spectrometry

(MS)

Food, Dust 0.05 µg/g (Food) [2]

Gas

Chromatography

(GC)

Halogen Specific

Detector
Wastewater 30 ng/L [4]

High-

Performance

Liquid

Chromatography

(HPLC)

UV Detector

Pure

Samples/Metabol

ites

Not specified for

trace analysis
[2]

Experimental Protocols
1. Sample Preparation: Extraction and Cleanup

The goal of this phase is to isolate Methoxychlor from the sample matrix (e.g., soil, water, food)

and remove interfering substances.

Principle: Liquid-liquid extraction or solid-phase extraction (SPE) is used to transfer the

pesticide from the original sample into an organic solvent.[5] This is followed by a "cleanup"

step to remove other compounds that could interfere with the analysis.

Generalized Protocol (for water samples):

A known volume of the water sample (e.g., 1 liter) is taken.

The sample is acidified.
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A suitable organic solvent (e.g., dichloromethane or a hexane/ether mixture) is added.

The mixture is shaken vigorously in a separatory funnel to allow the Methoxychlor to

partition into the organic solvent layer.

The organic layer is collected. This process may be repeated to ensure complete

extraction.

The collected organic extract is then passed through a cleanup column, often containing

Florisil or silica gel, to adsorb impurities.

The purified extract is concentrated to a small volume before analysis.

QuEChERS Method: For complex matrices like food, the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is often employed.[6] This involves an initial extraction

with a solvent like acetonitrile, followed by the addition of salts to induce phase separation. A

subsequent cleanup step using dispersive SPE removes interferences before analysis.[6]

2. Instrumental Analysis: Gas Chromatography (GC)

GC is the most common technique for analyzing volatile and semi-volatile compounds like

Methoxychlor.[7]

Principle: The prepared sample extract is injected into the GC system. The sample is

vaporized and carried by an inert gas through a long, thin column.[5] The separation is based

on the differential partitioning of compounds between the mobile gas phase and a stationary

phase coated on the column wall.[5] Compounds exit the column at different times (retention

times), which helps in their identification.

Generalized Protocol:

A small volume (e.g., 1-2 µL) of the concentrated extract is injected into the GC inlet,

which is heated to ensure rapid vaporization.

The vaporized sample is swept onto the analytical column by a carrier gas (e.g., helium or

nitrogen).
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The column temperature is controlled by a program, starting at a lower temperature and

ramping up to elute compounds of varying volatility.

As Methoxychlor elutes from the column, it enters a detector.

Detection:

An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds like

Methoxychlor.[2][8]

A Mass Spectrometer (MS) provides more definitive identification by breaking the

molecule into characteristic fragments, creating a mass spectrum that serves as a

molecular fingerprint.[5] This combination is known as GC-MS.[5]

Mandatory Visualization
Below is a conceptual workflow for the analysis of Methoxychlor in an environmental sample.

Caption: Workflow for pesticide residue analysis.

This guide provides a high-level overview of the principles and methods involved in the

analysis of Methoxychlor, reflecting standard practices in environmental and analytical

chemistry. It is intended for educational purposes for a scientific audience and does not

endorse or provide means for the synthesis or use of this regulated substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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